Cas no 53009-35-1 (5-Isoxazolol, 4,5-dihydro-5-phenyl-)

• Product Name: 5-Isoxazolol, 4,5-dihydro-5-phenyl-
• CAS No: 53009-35-1
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 358228
• PubChem ID: 14398629
• Update Time: 2025-04-19

5-Isoxazolol, 4,5-dihydro-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolol, 4,5-dihydro-5-phenyl-
• 5-phenyl-4H-1,2-oxazol-5-ol
• DTXSID30559814
• 5-Phenyl-4,5-dihydro-1,2-oxazol-5-ol
• 5-phenyl-4,5-dihydroisoxazol-5-ol
• 53009-35-1

• Inchi： 1S/C9H9NO2/c11-9(6-7-10-12-9)8-4-2-1-3-5-8/h1-5,7,11H,6H2
• InChI Key： JSGPETSCXWSANZ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)(CC=N1)O

Computed Properties

• Exact Mass: 163.06337
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• PSA: 41.82